Cas no 1932045-29-8 ((1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine)

(1s,3s)-3-(Dimethylamino)methylcyclobutylmethanamine is a chiral cyclobutane derivative featuring both primary and tertiary amine functionalities. Its rigid cyclobutyl backbone and strategically positioned dimethylamino and aminomethyl groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's stereospecific configuration enhances its utility in asymmetric synthesis, enabling precise control over molecular interactions. Its bifunctional nature allows for versatile reactivity, facilitating applications in ligand design, catalyst development, and bioactive molecule construction. The structural stability of the cyclobutane ring contributes to improved metabolic resistance in derived compounds. This scaffold is particularly useful for modifying physicochemical properties in drug discovery, offering a balance of lipophilicity and basicity for optimized pharmacokinetic profiles.

(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine structure

1932045-29-8 structure

Product Name:(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine

CAS No:1932045-29-8

MF:C₈H₁₈N₂

MW:142.241921901703

MDL:MFCD22394033

CID:5686166

PubChem ID:130002748

Update Time:2025-10-16

(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

- EN300-7656508
- EN300-24200321
- [(1r,3r)-3-[(dimethylamino)methyl]cyclobutyl]methanamine
- [(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine
- 1932342-76-1
- 1932045-29-8
- 1,3-Cyclobutanedimethanamine,N1,N1-dimethyl-,cis-
- (1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine
- MDL： MFCD22394033
- Inchi： 1S/C8H18N2/c1-10(2)6-8-3-7(4-8)5-9/h7-8H,3-6,9H2,1-2H3/t7-,8+
- InChI Key： OBTXJWPDTGAIPV-OCAPTIKFSA-N
- SMILES： C([C@@H]1C[C@H](CN)C1)N(C)C

Computed Properties

Exact Mass: 142.146998583g/mol
Monoisotopic Mass: 142.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 95.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 29.3Å²

Experimental Properties

Density: 0.905±0.06 g/cm3(Predicted)
Boiling Point: 168.4±8.0 °C(Predicted)
pka: 10.27±0.29(Predicted)

(1s,3s)-3-(dimethylamino)methylcyclobutylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24200321-0.05g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	0.05g	$1573.0	2024-06-19
Enamine	EN300-24200321-0.1g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	0.1g	$1648.0	2024-06-19
Enamine	EN300-24200321-0.25g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	0.25g	$1723.0	2024-06-19
Enamine	EN300-24200321-0.5g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	0.5g	$1797.0	2024-06-19
Enamine	EN300-24200321-1.0g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	1.0g	$1872.0	2024-06-19
Enamine	EN300-24200321-2.5g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	2.5g	$3670.0	2024-06-19
Enamine	EN300-24200321-5.0g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	5.0g	$5429.0	2024-06-19
Enamine	EN300-24200321-10.0g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8	95%	10.0g	$8049.0	2024-06-19
Enamine	EN300-24200321-1g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8		1g	$1872.0	2023-09-15
Enamine	EN300-24200321-5g	[(1s,3s)-3-[(dimethylamino)methyl]cyclobutyl]methanamine	1932045-29-8		5g	$5429.0	2023-09-15